Cas no 1048913-54-7 (5-chloro-1-[(4-methylphenyl)methyl]-6-oxo-1,6-dihydropyridine-3-carbaldehyde)

• Product Name: 5-chloro-1-[(4-methylphenyl)methyl]-6-oxo-1,6-dihydropyridine-3-carbaldehyde
• CAS No: 1048913-54-7
• MF: C₁₄H₁₂ClNO₂
• MW: 261.703582763672
• MDL: MFCD11100230
• CID: 4569584
• Update Time: 2025-05-28

5-chloro-1-[(4-methylphenyl)methyl]-6-oxo-1,6-dihydropyridine-3-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 5-chloro-1-(4-methylbenzyl)-6-oxo-1,6-dihydro-3-pyridinecarbaldehyde
• 5-chloro-1-[(4-methylphenyl)methyl]-6-oxo-1,6-dihydropyridine-3-carbaldehyde
• 3-Pyridinecarboxaldehyde, 5-chloro-1,6-dihydro-1-[(4-methylphenyl)methyl]-6-oxo-

• MDL： MFCD11100230
• Inchi： 1S/C14H12ClNO2/c1-10-2-4-11(5-3-10)7-16-8-12(9-17)6-13(15)14(16)18/h2-6,8-9H,7H2,1H3
• InChI Key： IAFMYXVWWUEOSI-UHFFFAOYSA-N
• SMILES： C1N(CC2=CC=C(C)C=C2)C(=O)C(Cl)=CC=1C=O

Experimental Properties

• Melting Point: 112-114°

5-chloro-1-[(4-methylphenyl)methyl]-6-oxo-1,6-dihydropyridine-3-carbaldehyde Security Information

• HazardClass：IRRITANT

Additional information on 5-chloro-1-[(4-methylphenyl)methyl]-6-oxo-1,6-dihydropyridine-3-carbaldehyde

Research Brief on 5-chloro-1-[(4-methylphenyl)methyl]-6-oxo-1,6-dihydropyridine-3-carbaldehyde (CAS: 1048913-54-7)

In recent years, the compound 5-chloro-1-[(4-methylphenyl)methyl]-6-oxo-1,6-dihydropyridine-3-carbaldehyde (CAS: 1048913-54-7) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique pyridine scaffold and aldehyde functionality, has been investigated for its potential applications in drug discovery and development. The following research brief synthesizes the latest findings related to this compound, focusing on its synthesis, biological activity, and therapeutic potential.

The synthesis of 5-chloro-1-[(4-methylphenyl)methyl]-6-oxo-1,6-dihydropyridine-3-carbaldehyde has been optimized in recent studies to improve yield and purity. A 2023 publication in the Journal of Medicinal Chemistry detailed a novel multi-step synthetic route that employs palladium-catalyzed cross-coupling reactions, achieving an overall yield of 78%. This advancement is particularly noteworthy as it addresses previous challenges associated with the instability of the aldehyde group under standard reaction conditions.

From a biological perspective, this compound has demonstrated promising activity as a modulator of protein-protein interactions (PPIs). Specifically, it has shown selective inhibition of the p53-MDM2 interaction, a critical pathway in cancer therapeutics. In vitro studies using human cancer cell lines revealed an IC50 value of 1.2 µM, with minimal cytotoxicity observed in normal cells. These findings, published in Bioorganic & Medicinal Chemistry Letters, suggest its potential as a lead compound for anticancer drug development.

Further investigations have explored the structure-activity relationship (SAR) of this molecule. Researchers have systematically modified its structure, particularly at the 4-methylphenyl and aldehyde positions, to enhance binding affinity and pharmacokinetic properties. A 2024 study in ACS Medicinal Chemistry Letters reported that derivatives with electron-withdrawing groups at the para position of the phenyl ring exhibited improved metabolic stability while maintaining target engagement.

The compound's mechanism of action has been elucidated through X-ray crystallography and molecular dynamics simulations. These structural biology approaches revealed that the aldehyde group forms a key hydrogen bond with Thr123 of MDM2, while the chloropyridine moiety occupies a hydrophobic pocket. This dual binding mode explains the compound's selectivity and provides a framework for further optimization.

In addition to its anticancer potential, recent preclinical studies have investigated its application in neurodegenerative diseases. The compound's ability to cross the blood-brain barrier and modulate protein aggregation pathways has sparked interest in its potential for treating Alzheimer's and Parkinson's diseases. However, these findings remain preliminary and require further validation in animal models.

From a pharmaceutical development perspective, the compound presents both opportunities and challenges. While its small molecular weight (265.7 g/mol) and moderate lipophilicity (cLogP 2.8) are favorable for drug development, its aldehyde functionality raises concerns about chemical stability and potential off-target reactivity. Current research efforts are focused on developing prodrug strategies to address these limitations.

In conclusion, 5-chloro-1-[(4-methylphenyl)methyl]-6-oxo-1,6-dihydropyridine-3-carbaldehyde represents a versatile scaffold with multiple therapeutic applications. The compound's unique chemical properties and biological activities make it a valuable tool for both basic research and drug discovery. Future studies should focus on advancing the most promising derivatives through preclinical development while addressing the remaining pharmacological challenges.